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Compound of Interest

Compound Name: Withaphysalin S

Cat. No.: B13403736

Get Quote

Executive Summary
Withaphysalin S (CAS: 949172-13-8) is a highly oxygenated 13,14-seco-withanolide

belonging to the physalin-like steroid class. Isolated primarily from Physalis minima

(Solanaceae), it represents a critical intermediate in the oxidative metabolism of ergostane-type

steroids. Structurally, it is characterized by a 13,14-seco-ergostane skeleton featuring a 18,20-

epoxy bridge (forming a hemiacetal/ketal system), a 5α,6β-dihydroxy motif in the B-ring, and a

15α-hydroxyl group.

Unlike typical physalins which possess a rigid 16,24-cyclo-bridge, Withaphysalin S retains the

13,14-seco nature but is often isolated as a C-18 methyl ketal artifact due to the use of

methanol during extraction.
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Property Data

Common Name Withaphysalin S

Systematic Name

(5α,6β,15α,18S,22R)-18,20-Epoxy-5,6,15,22-

tetrahydroxy-18-methoxy-1-oxoergosta-2,24-

dien-26-oic acid δ-lactone

Molecular Formula C₂₉H₄₀O₁₀ (as methyl ketal)

Molecular Weight 548.62 g/mol

Scaffold Class 13,14-seco-withanolide (Withaphysalin type)

Key Functionalities

1-oxo-2-ene (Ring A), 5α,6β-diol (Ring B),

13,14-seco-18,20-epoxy (Ring C/D), 15α-OH, δ-

lactone (Side chain)

Chemical Architecture & Connectivity
The structure of Withaphysalin S deviates from the canonical steroid nucleus through the

cleavage of the C13–C14 bond (seco-steroid), allowing the C-18 methyl group to oxidize and

cyclize with C-20.

Ring Systems
Ring A (Cyclohexenone): Features an

-unsaturated ketone system (1-oxo-2-ene), a common pharmacophore in cytotoxic
withanolides (e.g., Withaferin A).

Ring B (Hydroxylated): Contains a 5α,6β-dihydroxy pattern.[1] This trans-diol arrangement

typically arises from the hydrolytic opening of a

-epoxide precursor or direct oxidation.

Ring C/D (Seco-System): The C13–C14 bond is cleaved.

C-18 Functionalization: The C-18 methyl is oxidized to a hemiacetal (or methyl ketal in the

isolated form).
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18,20-Epoxy Bridge: The oxygen at C-18 cyclizes with C-20, forming a stable

tetrahydrofuran-type ring that bridges the seco-gap.

Ring E (Side Chain): A

-lactone ring formed between the C-26 carboxyl and C-22 hydroxyl, characteristic of
withanolides.

Substituents
15α-Hydroxyl: A distinguishing feature of Withaphysalin S compared to its congeners (e.g.,

Withaphysalin R, which lacks this OH). The 15-OH group is positioned on the D-ring

fragment.

18-Methoxy: In the isolated compound, C-18 bears a methoxy group (

). This is generally considered an artifact of extraction with methanol, replacing the natural
18-OH (hemiacetal).

Stereochemical Analysis
The absolute configuration of Withaphysalin S is defined by multiple chiral centers. The

assignment is based on NOESY correlations and biogenetic relationships to known

withanolides.

Chiral Centers
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Position Configuration Description

C-5 (S)

Hydroxyl is axial (assuming

chair conformation); trans-

junction with Ring A.

C-6 (R)

Hydroxyl is equatorial;

establishes the trans-diol

relationship with C-5.

C-10 (R)

Methyl group (C-19) is

-oriented (standard steroid

geometry).

C-13 N/A

Seco-cleavage destroys this

center's rigidity, but C-18

orientation is defined.

C-15 (S)

Hydroxyl is

-oriented, confirmed by NOE

correlations with H-17

or lack of correlation with

-methyls.

C-18

The acetal carbon. The

methoxy group is typically

assigned the

-configuration based on

specific NOE interactions with

H-21 or H-12.

C-20

Part of the epoxy bridge;

retains standard phytosterol

side-chain orientation.

C-22

Essential for the correct

orientation of the lactone side

chain.
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3D Conformation & NOE Correlations
Ring A/B Junction:Trans-fused (due to 5

-OH).

13,14-Seco Flexibility: The cleavage allows rotation, but the 18,20-epoxy bridge locks the

conformation, mimicking a pseudo-cyclic structure.

Key NOEs:

H-15

H-8

: Confirms the

-orientation of the 15-OH group.

Me-18 (OMe)

H-21: Helps assign the C-18 stereochemistry.

Structural Elucidation Methodology
The structure of Withaphysalin S was established using a combination of high-resolution mass

spectrometry (HRMS) and advanced NMR techniques.

Spectroscopic Signatures
Mass Spectrometry: HR-ESI-MS exhibits a molecular ion consistent with

(e.g.,

at

571.2519).

NMR (Key Signals):

5.8 - 6.8 ppm: Olefinic protons of the Ring A enone (H-2, H-3) and side chain (H-27, H-28).
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3.2 - 3.4 ppm: Singlet corresponding to the 18-OCH

group.

4.0 - 4.5 ppm: Methine protons under oxygen (H-6, H-15, H-22).

NMR (Key Signals):

~203 ppm: C-1 ketone.

~166 ppm: C-26 lactone carbonyl.

~100-105 ppm:C-18 acetal carbon. This is the diagnostic signal for the 13,14-seco-18,20-
epoxy system.

~70-80 ppm: Oxygenated carbons (C-5, C-6, C-15, C-20, C-22).

Workflow Visualization
The following diagram illustrates the logical flow from isolation to structural assignment.
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Figure 1: Structural elucidation workflow for Withaphysalin S, highlighting key spectroscopic

checkpoints.

Biosynthetic Context
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Withaphysalin S is likely a downstream metabolite of Withaphysalin B or Withaphysalin R. The

biosynthetic pathway involves the oxidative cleavage of the C13-C14 bond, followed by

hydroxylation at C-15.

Proposed Biosynthetic Pathway
Precursor:Withaphysalin B (13,14-seco-steroid).

Hydroxylation: Enzymatic oxidation at C-15 introduces the 15

-OH group.

Epoxidation/Hydrolysis: Modification of the A/B ring (formation of 5

,6

-epoxide and subsequent hydrolysis) yields the 5

,6

-diol.

Artifact Formation: The natural 18-hemiacetal reacts with methanol during extraction to form

the 18-methoxy ketal (Withaphysalin S isolated form).[2]

Withaphysalin Precursor
(13,14-seco-16,24-cyclo?)

Oxidation @ C-15
(Cytochrome P450?)

Epoxide Hydrolysis
(Ring B -> 5α,6β-diol)

Natural Withaphysalin S
(18-OH Hemiacetal)

Withaphysalin S
(Isolated 18-OMe Ketal)

+ MeOH
(Extraction)

Click to download full resolution via product page

Figure 2: Proposed biosynthetic relationship and artifact formation of Withaphysalin S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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